2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide

• IUPAC Name: 2-fluoro-N-(2-oxochromen-6-yl)benzamide
• InChI: InChI=1S/C16H10FNO3/c17-13-4-2-1-3-12(13)16(20)18-11-6-7-14-10(9-11)5-8-15(19)21-14/h1-9H,(H,18,20)
• InChI Key: ZWSJESOGRWJBFQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC3=C(C=C2)OC(=O)C=C3)F
• Molecular Formula: C16H10FNO3
• Molecular Weight: 283.25 g/mol

Description

2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide, also known as FC-6, is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide as an anticancer agent is not fully understood. However, studies have suggested that 2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide may inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. 2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide may also inhibit the activity of enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects
2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide can inhibit the growth of cancer cells, including breast cancer, lung cancer, and colon cancer cells. 2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide has also been shown to have antioxidant and anti-inflammatory properties. In addition, 2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide has been found to be relatively non-toxic to normal cells, suggesting its potential as a safe and effective anticancer agent.

Advantages and Limitations for Lab Experiments

One advantage of 2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide is its synthetic accessibility, which allows for the easy preparation of large quantities of the compound. 2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide also exhibits good stability under various conditions, making it suitable for use in various experiments. However, one limitation of 2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide is its limited solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are several potential future directions for the study of 2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide. One area of interest is the development of novel materials based on 2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide, which could have applications in various fields, such as electronics and photonics. Another area of interest is the further investigation of 2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide as an anticancer agent, including its mechanism of action and potential use in combination with other drugs. Finally, the development of new synthesis methods for 2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide and related compounds could lead to the discovery of new compounds with unique properties and potential applications.

Synthesis Methods

The synthesis of 2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide involves the reaction of 2-oxo-2H-chromene-6-carboxylic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with 2-fluoroaniline to yield 2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide. The purity and yield of 2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide can be improved through various purification techniques, such as recrystallization and column chromatography.

Scientific Research Applications

2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide has been studied for its potential applications in various fields, including medicinal chemistry, organic materials, and analytical chemistry. In medicinal chemistry, 2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In organic materials, 2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide has been explored as a building block for the synthesis of novel materials with unique properties. In analytical chemistry, 2-fluoro-N-(2-oxo-2H-chromen-6-yl)benzamide has been used as a fluorescent probe for the detection of metal ions.